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Chemical Profile and Properties

3-Aminopropanethiol (CAS 462-47-5), also known as homocysteamine, 3-mercaptopropylamine, or 3-

AP, is a versatile bifunctional building block featuring both amino (-NH₂) and thiol (-SH) functional

groups on a short three-carbon propane backbone. This unique molecular structure, with the formula

C₃H₉NS and molecular weight of 91.18 g/mol, enables diverse reactivity patterns that make it valuable

across multiple scientific disciplines including medicinal chemistry, materials science, and organic

synthesis [1].

The compound exists as a yellow liquid at room temperature with a density of 0.951 g/cm³ and boils at

151.4°C at atmospheric pressure. Its predicted pKa of 9.29 indicates moderately basic character for the

amine group, while the thiol group provides strong nucleophilic capability, particularly under basic

conditions. The compound has a flash point of 45.4°C, classifying it as flammable and requiring appropriate

safety precautions during handling [1] [2] [3]. The hydrochloride salt form (CAS 7211-54-3) appears as a

white to yellow powder or crystalline solid with a higher melting point of 79-80°C, offering improved

stability for storage and handling [4].

Table 1: Fundamental Physicochemical Properties of 3-Aminopropanethiol
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Property Specification Conditions/Notes

CAS Number 462-47-5 -

Molecular Formula C₃H₉NS -

Molecular Weight 91.18 g/mol -

Physical State Yellow liquid At room temperature

Boiling Point 151.4°C At 760 mmHg

Density 0.951 g/cm³ At room temperature

Flash Point 45.4°C -

pKa 9.29 ± 0.10 Predicted

Vapor Pressure 3.67 mmHg At 25°C

Refractive Index 1.483 -

Applications in Research and Development

Pharmaceutical and Medicinal Applications

3-Aminopropanethiol serves as a key synthetic intermediate in pharmaceutical development with several

documented therapeutic applications:

Radiation Protection: 3-Aminopropanethiol has demonstrated efficacy as a treatment for radiation-

induced bone marrow suppression. The compound stimulates blood cell production, helping to

alleviate adverse effects associated with radiation therapy and improving quality of life for cancer

patients [1].

Oncology Therapeutics: Research indicates potential applications of 3-aminopropanethiol in

developing treatments for acute leukemia. The compound's ability to target and eliminate cancerous
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cells makes it a promising therapeutic agent in oncology, though further clinical validation is required

[1].

Drug Derivatives: The compound functions as a critical building block in the synthesis of novel

cyclosporin derivatives with potential applications in treating viral infections, inflammation, dry eye,

central nervous system disorders, cardiovascular diseases, and various other conditions [1].

Homotaurine Synthesis: 3-Aminopropanethiol enables efficient synthesis of diverse substituted

homotaurines (3-aminopropane-1-sulfonic acids) through Michael addition reactions with thioacetic

acid followed by reduction and oxidation sequences. These compounds exhibit various

pharmacological activities [1].

Materials Science and Nanotechnology

The bifunctional nature of 3-aminopropanethiol enables diverse applications in materials science:

Nanocluster Synthesis: Recent research (2023) demonstrates the application of 3-aminopropanethiol

in forming chiral metalloligands with rhodium(III). These complexes protect silver(I) sulfide clusters,

creating homochiral AgᵢRhᴵᴵᴵ nanoclusters such as [Ag₁₁S{Rh(apt)₃}₆]⁹⁺ and [Ag₁₃S{Rh(apt)₃}₆]¹¹⁺.

These nanostructures exhibit photoluminescence properties that can be switched via cluster

conversion, offering potential for sensing and optoelectronic applications [5].

Bioconjugation and Sensing: The thiol group readily forms stable bonds with gold surfaces, enabling

3-aminopropanethiol to serve as a linker for attaching biomolecules to gold nanoparticles, quantum

dots, and other nanomaterials. This application is particularly valuable in developing biosensors and

targeted drug delivery systems [4].

Surface Modification: The compound facilitates the construction of self-assembled monolayers

(SAMs) on various metallic surfaces, improving material compatibility and enabling precise control

over surface properties for specific applications [4].

Industrial and Synthetic Applications
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Rubber Industry: 3-Aminopropanethiol functions as a component in producing rubber chemicals,

where it enhances material properties including elasticity, durability, and environmental resistance

[1].

Corrosion Inhibition: The petroleum industry utilizes 3-aminopropanethiol as a corrosion inhibitor

to protect pipelines and storage tanks from degradation, thereby extending equipment lifespan and

reducing maintenance costs [1].

Agricultural Chemicals: The compound serves as an intermediate in herbicide production,

contributing to formulations that effectively control unwanted plant growth without damaging crops

[1].

Experimental Protocols

Protocol 1: Synthesis of Homotaurine Derivatives from Alk-2-
enamides

This protocol outlines the synthesis of various substituted homotaurines (3-aminopropane-1-sulfonic acids)

based on the method developed by Nai and Xu [1].

Table 2: Reaction Scheme for Homotaurine Synthesis

Step Process Reagents & Conditions Product

1 Michael

Addition

Thioacetic acid, alk-2-enamides, room

temperature, 2-4 hours

3-(Acetylthio)alkanamides

2 Reduction LiAlH₄, anhydrous THF, 0°C to reflux, 3-6

hours

3-Aminopropanethiol

intermediates

3 Oxidation Performic acid, 0°C to room temperature, 12-

18 hours

Substituted homotaurines

Procedure:
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Michael Addition: Dissolve the alk-2-enamide substrate (10 mmol) in anhydrous dichloromethane (30

mL) under nitrogen atmosphere. Add thioacetic acid (12 mmol) dropwise with stirring at room

temperature. Monitor reaction completion by TLC (typically 2-4 hours). Concentrate under reduced

pressure to obtain the crude 3-(acetylthio)alkanamide intermediate.

Reduction: Dissolve the Michael adduct (8 mmol) in anhydrous tetrahydrofuran (25 mL) and cool to

0°C under nitrogen. Carefully add lithium aluminum hydride (16 mmol) portionwise while

maintaining temperature below 5°C. After addition, slowly warm to room temperature and then heat

under reflux for 3-6 hours. Cool to 0°C and carefully quench with sequential addition of water (0.6

mL), 15% NaOH (0.6 mL), and additional water (1.8 mL). Filter the precipitate and wash thoroughly

with THF. Concentrate the combined organic phases to obtain the reduced 3-aminopropanethiol

intermediate.

Oxidation: Dissolve the reduced intermediate (6 mmol) in formic acid (15 mL) and cool to 0°C.

Carefully add 30% hydrogen peroxide (12 mmol) dropwise while maintaining temperature below 5°C.

After addition, slowly warm to room temperature and stir for 12-18 hours. Concentrate under reduced

pressure and purify the resulting solid by recrystallization from water-ethanol to obtain the purified

homotaurine derivative.

Notes:

This method efficiently produces diverse substituted homotaurines, including 1-, 2-, and N-
monosubstituted, as well as 1,2-, 1,N-, 2,N-, and N,N-disubstituted variants.

The configuration of 'anti'-disubstituted homotaurine can be confirmed through Karplus equation
analysis and X-ray diffraction.

Yields typically range from satisfactory to good across various substrates.

Protocol 2: Preparation of Silver(I) Sulfide Clusters Protected by
Rhodium(III) Metalloligands

This procedure describes the synthesis of chiral AgᵢRhᴵᴵᴵ nanoclusters using 3-aminopropanethiol as a key

building block, based on recent research (2023) [5].

Materials:

fac-[Rh(apt)₃] metalloligands (prepared from 3-aminopropanethiol and Rh(III) salts)
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Silver nitrate (AgNO₃)

d-penicillamine (for [1]⁹⁺ synthesis) or sodium hydrosulfide (for [2]¹¹⁺ synthesis)
Deionized water (degassed)

Table 3: Synthetic Conditions for AgᵢRhᴵᴵᴵ Nanoclusters

Parameter [1]⁹⁺ [Ag₁₁S{Rh(apt)₃}₆]⁹⁺ [2]¹¹⁺ [Ag₁₃S{Rh(apt)₃}₆]¹¹⁺

Sulfide Source d-penicillamine HS⁻ (sodium hydrosulfide)

Metal Ratio Ag⁺ : Rh(III) = 11:6 Ag⁺ : Rh(III) = 13:6

Reaction Medium Water, inert atmosphere Water, inert atmosphere

Key Property Non-emissive Photoluminescent

Interconversion Convertible to [2]¹¹⁺ with Ag⁺ addition -

Procedure:

Preparation of [1]⁹⁺: Dissolve fac-[Rh(apt)₃] metalloligand (0.06 mmol) in degassed water (10 mL).

Add AgNO₃ (0.11 mmol) with stirring under nitrogen atmosphere. Introduce d-penicillamine (0.02

mmol) as a sulfide source and continue stirring for 12 hours at room temperature. The formation of

[Ag₁₁S{Rh(apt)₃}₆]⁹⁺ is indicated by characteristic changes in the reaction mixture.

Preparation of [2]¹¹⁺: Dissolve fac-[Rh(apt)₃] metalloligand (0.06 mmol) in degassed water (10 mL).

Add AgNO₃ (0.13 mmol) with stirring under nitrogen. Introduce NaHS (0.02 mmol) as sulfide source

and continue stirring for 12 hours. The formation of [Ag₁₃S{Rh(apt)₃}₆]¹¹⁺ is confirmed by its

photoluminescent properties.

Cluster Conversion: To convert [1]⁹⁺ to [2]¹¹⁺, treat a solution of [1]⁹⁺ with additional Ag⁺ ions

(0.02 mmol per cluster) and stir for 6-8 hours. Monitor the conversion by the emergence of

photoluminescence, indicating the formation of the larger, emissive cluster.

Characterization:

Confirm cluster formation using electrospray ionization mass spectrometry (ESI-MS)
Analyze photophysical properties using fluorescence spectroscopy
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Determine chirality using circular dichroism (CD) spectroscopy

Protocol 3: Bioconjugation and Surface Modification Using 3-
Aminopropanethiol Hydrochloride

This protocol describes the use of 3-aminopropanethiol hydrochloride (CAS 7211-54-3) for biomolecule

conjugation and surface functionalization [4].

Procedure:

Gold Surface Functionalization: Prepare a 1 mM solution of 3-aminopropanethiol hydrochloride in

absolute ethanol. Immerse clean gold substrates in this solution for 12-24 hours at room temperature.

Remove and rinse thoroughly with ethanol followed by deionized water to remove physically adsorbed

molecules. Dry under nitrogen stream.

Protein Conjugation via Amine-Reactive Chemistry: Dissolve the 3-aminopropanethiol-

functionalized material in phosphate buffered saline (PBS, pH 7.4). Add a heterobifunctional

crosslinker (such as SMCC, 10 mM in DMSO) to a final concentration of 1 mM and incubate for 30

minutes at room temperature. Remove excess crosslinker by gel filtration or dialysis. Add the target

protein (1-2 mg/mL in PBS) and incubate for 2-4 hours at 4°C. Purify the conjugate by size exclusion

chromatography.

Nanoparticle Modification: Prepare gold nanoparticles (10 nm diameter) by standard citrate

reduction method. Add 3-aminopropanethiol hydrochloride (10 mM final concentration) to the

nanoparticle solution and incubate overnight with gentle stirring. Purify functionalized nanoparticles

by centrifugation (14,000 rpm, 20 minutes) and resuspend in PBS. Characterize functionalization by

UV-Vis spectroscopy (shift in surface plasmon resonance) and dynamic light scattering (change in zeta

potential).

Safety and Handling Considerations

Proper handling and storage of 3-aminopropanethiol are essential due to its reactivity and potential health

hazards [1] [4] [2].
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Table 4: Safety Profile and Handling Guidelines

Aspect Specification Precautionary Measures

Flash Point 45.4°C Keep away from heat, sparks, open flames

Vapor Pressure 3.67 mmHg at 25°C Use with adequate ventilation

Toxicology LD₅₀ 125 mg/kg (mouse,

intraperitoneal)

Avoid inhalation, skin contact, and

ingestion

Storage
Conditions

-20°C, inert atmosphere Store under nitrogen or argon

Stability Air and moisture sensitive Use anhydrous conditions for sensitive

reactions

Personal
Protection

Gloves, lab coat, safety goggles Use in fume hood for bulk operations

The acute toxicity data indicates an LD₅₀ of 125 mg/kg (intraperitoneal) in mice, confirming the need for

careful handling to prevent exposure [2]. The hydrochloride salt form (CAS 7211-54-3) offers improved

stability for storage and handling while maintaining similar reactivity after basification [4].

Regulatory and Commercial Information

3-Aminopropanethiol is classified under HS code 2930909090 for "other organo-sulphur compounds" with

VAT of 17.0%, tax rebate rate of 13.0%, MFN tariff of 6.5%, and general tariff of 30.0% [2]. The compound

is readily available from multiple chemical suppliers including ATK Chemical Company Limited, Hubei Xin

Bonus Chemical Co., LTD, Conier Chem and Pharma Limited, and Hangzhou Sage Chemical Co., Ltd. [3].

Pricing varies based on quantity and purity, with research quantities (5 mg) of 95% pure material priced at

approximately $495.48, though bulk pricing offers better value for larger quantities [3]. The hydrochloride

salt form is typically supplied in packages ranging from 250 mg to 25 g with purity of 95% or higher [4].
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Workflow and Signaling Pathway Visualizations

Experimental Workflow for Homotaurine Synthesis

The following diagram illustrates the three-step synthetic route for preparing substituted homotaurine

derivatives from alk-2-enamides using 3-aminopropanethiol intermediates:
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Homotaurine Synthesis Workflow

Alk-2-enamide
Substrate

Michael Addition
Thioacetic Acid

Room Temperature, 2-4h

3-(Acetylthio)
alkanamide

Reduction
LiAlH₄, THF

0°C to Reflux, 3-6h

3-Aminopropanethiol
Intermediate

Oxidation
Performic Acid

0°C to RT, 12-18h

Substituted
Homotaurine

Click to download full resolution via product page
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Nanocluster Assembly Using 3-Aminopropanethiol
Metalloligands

This diagram depicts the synthesis of chiral silver(I) sulfide clusters protected by rhodium(III)

metalloligands containing 3-aminopropanethiol:

Nanocluster Assembly Pathway

3-Aminopropanethiol
(APT)

fac-[Rh(apt)₃]
Metalloligand

Rhodium(III) Salt

[Ag₁₁S{Rh(apt)₃}₆]⁹⁺
Non-emissive

 with Ag⁺ +

[Ag₁₃S{Rh(apt)₃}₆]¹¹⁺
Photoluminescent

 with Ag⁺ +

Silver(I) Ions

d-penicillamine

HS⁻ SourceCluster Conversion
Ag⁺ Addition

Click to download full resolution via product page

Conclusion

3-Aminopropanethiol represents a versatile synthetic building block with demonstrated applications

across pharmaceutical development, materials science, and industrial chemistry. Its bifunctional nature
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enables diverse reactivity patterns, facilitating the synthesis of complex molecules and functional materials.

The experimental protocols outlined herein provide researchers with robust methodologies for leveraging

this compound in various research contexts. Recent applications in nanocluster synthesis highlight the

continuing relevance of this compound in cutting-edge research, particularly in nanomaterials development

and chiral supramolecular chemistry. As research progresses, the unique properties of 3-aminopropanethiol

will likely enable new applications in catalysis, medicine, and advanced materials design.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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